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The mammalian target of rapamycin (mTOR) is a central mediator of cellular growth and metabolism, with
its dysregulation implicated in numerous cancers. Vistusertib (AZD2014) is an orally bioavailable, dual
inhibitor of the mTORC1 and mTORC2 complexes, designed to overcome limitations of earlier rapamycin
analogs [1] [2].

To support clinical development, a robust and rapid Liquid Chromatography Tandem Mass Spectrometry
(LC-MS/MS) method was developed for the quantitative analysis of Vistusertib in human plasma. This
method uses AZD8055 as its internal standard (IS). AZD8055 is structurally similar to Vistusertib and is
also a potent, selective mTOR inhibitor, making it an ideal candidate for this role as it mirrors the analyte's

chemical properties and behavior during sample processing and analysis [1] [2] [3].

This method offers a simpler protein precipitation preparation and a faster run time compared to earlier

techniques, and the following sections detail the complete experimental protocol [1].

Experimental Protocol

Here is the detailed methodology for the bioanalytical determination of Vistusertib in human plasma using
AZD8055 as the internal standard.

Materials and Reagents
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Analytes: Vistusertib and AZD8055 (purity >98%) [1] [2].
Solvents: HPLC-grade acetonitrile, formic acid (98% v/v) [2].
Matrix: Drug-free sodium heparin human plasma [2].

Water: Deionized water from a Millipore Milli-Q-UF system [2].

Instrumentation and Chromatography

e LC System: Nexera X2 UHPLC system with an autosampler maintained at 5°C [2].

¢ Analytical Column: Waters Acquity UPLC BEH C18 (2.1 x 50 mm, 1.7 um), maintained at 40°C [1]
[2].

¢ Mobile Phase: Acetonitrile - water - formic acid (30:70:0.1, v/iv/v) [2].

e Elution: Isocratic at a flow rate of 0.15 mL/min [2].

e Total Run Time: 3 minutes [1] [2].

¢ Retention Times: Vistusertib and AZD8055 elute at nearly identical times, around 1.5 minutes [1].

Mass Spectrometric Detection

Instrument: SCIEX 4500 triple quadrupole mass spectrometer [2].

lonization Mode: Positive electrospray ionization (ESI+) [2].
Detection Mode: Multiple Reaction Monitoring (MRM) [2].
lon Transitions:

o Vistusertib: m/z 463.1 — 405.1 [2]

o AZD8055 (IS): m/z 466.1 — 408.2 [2]

The following diagram illustrates the complete analytical workflow, from sample preparation to data

acquisition:

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.smolecule.com/products/s548426?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0731708521005471
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.sciencedirect.com/science/article/abs/pii/S0731708521005471
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.sciencedirect.com/science/article/abs/pii/S0731708521005471
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.smolecule.com/products/s548426?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0731708521005471
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.smolecule.com/products/s548426?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.smolecule.com/products/s548426?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Vistusertib LC-MS/MS Analytical Workflow

Sample Preparation
* Pipette 50 pL plasma
» Add 200 pL IS working solution
* Vortex and centrifuge

Click to download full resolution via product page

Preparation of Stock Solutions, Calibrants, and Quality Controls

e Stock Solutions: Prepare separate 1 mg/mL stock solutions of Vistusertib and AZD8055 in DMSO.
Store at -20°C [2].

¢ Internal Standard Working Solution: Prepare a working solution of AZD8055 at 50 ng/mL in
acetonitrile [2].

e Calibration Standards: Spike blank human plasma with Vistusertib working solutions to create a
calibration curve. The validated range is 5 to 5,000 ng/mL, with calibrators at 5, 10, 50, 100, 200,
500, 1,000, and 5,000 ng/mL [2].

¢ Quality Control (QC) Samples: Prepare QCs at least at LLOQ (5 ng/mL), Low (15 ng/mL), Medium
(400 ng/mL), and High (4,000 ng/mL) concentrations. An additional Above Upper Limit of Quantitation
(AULQ) sample at 40,000 ng/mL can be used for dilution integrity testing [2].

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s548426?utm_src=pdf-body-img
https://www.smolecule.com/products/s548426?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.smolecule.com/products/s548426?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8693366/
https://www.smolecule.com/products/s548426?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Sample Preparation Protocol

The method uses a simple protein precipitation technique [1] [2]:

e Aliquot 50 pL of plasma sample, calibrator, or QC into a glass tube.

e Add 200 pL of the acetonitrile working solution containing the internal standard (AZD8055 at 50
ng/mL).

e For blank samples, add 200 L of pure acetonitrile.

¢ \ortex-mix the samples thoroughly.

e Centrifuge at approximately 1200 x g for 10 minutes at ambient temperature.

e Transfer 200 pL of the supernatant to an autosampler vial.

¢ Inject 5 pL onto the LC-MS/MS system.

Method Validation Summary

The described LC-MS/MS method has been comprehensively validated according to FDA guidelines. The

key performance parameters are summarized in the table below [2].

Validation Parameter Result | Specification
Assay Range 5 —5,000 ng/mL [2]
Dilution Integrity Accurate quantitation of a 40,000 ng/mL sample after 1:10 dilution

with plasma [2]

Intra-day Accuracy 98.7% — 105.7% of nominal concentration [2]
Intra-day Precision Coefficient of Variation (CV) < 10.5% [2]
Lower Limit of Quantification 5 ng/mL (Signal-to-Noise >10) [2]

(LLOQ)

Stability (Long-term, -70°C) Stable for at least 29 months [2]

The validation process encompasses several other critical tests, as shown in the workflow below:
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LC-MS/MS Method Validation Workflow

Sensitivity
LLOQ with S/N > 10

Selectivity
No interference from
6 different plasma lots

Click to download full resolution via product page

Application Notes for Researchers

¢ Rationale for Internal Standard Selection: A stable isotope-labeled version of Vistusertib was
unavailable. Therefore, AZD8055 was selected as the internal standard due to its high structural
similarity and comparable chromatographic and mass spectrometric properties, ensuring it
mimics the analyte throughout the analytical process [1].

¢ Key Advantages of the Method: This protocol is highlighted as being simpler and faster than
previously published methods because it employs protein precipitation instead of solid-phase
extraction, reducing preparation time and complexity while maintaining a low limit of quantitation [1]

[2].
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¢ Clinical Application: This validated method has been successfully applied to measure plasma
concentrations of Vistusertib in patients with solid tumors receiving a 35 mg twice-daily oral dose,
demonstrating its utility in clinical pharmacokinetic studies [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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